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Compound of Interest

Compound Name: 1-Octanethiol

Cat. No.: B094742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of 1-
Octanethiol, a key reagent in various chemical syntheses and material science applications.

The information is presented to support research, development, and safety protocols.

Core Physical Properties of 1-Octanethiol
1-Octanethiol is a clear, colorless to pale yellow liquid with a distinct, strong, and unpleasant

odor, often described as garlic-like.[1] It is an alkanethiol, with the thiol group located at the

terminus of an eight-carbon chain.[2]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of 1-Octanethiol,
compiled from various sources. These values are essential for experimental design, process

scale-up, and safety assessments.
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Property Value Conditions

Molecular Formula C₈H₁₈S[3]

Molecular Weight 146.29 g/mol [3][4]

Density 0.843 g/mL[1][4][5] at 25 °C

0.84 g/cm³[3] at 20 °C

Boiling Point 197-200 °C[4][5][6] at 760 mmHg (1013 hPa)

199 °C[3] at 1013 hPa

390 °F[2] at 760 mmHg

Melting Point -49 °C[3][4]

-57 °F[7]

Flash Point 68 °C[3][8] Closed Cup

115 °F[2][7]

81 °C[9][10]

Vapor Pressure 0.3 hPa[3][11] at 20 °C

1.545 mmHg[1]

3 mmHg[2] at 212 °F

Solubility in Water Insoluble[1][2][9][12]

0.004 g/L[3]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone, and benzene[11][12]

Refractive Index 1.452[5][8] at 20 °C (n20/D)

1.4540[2][11] at 20 °C/D

Experimental Protocols for Determination of
Physical Characteristics
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The following section details the general methodologies for determining the key physical

properties of liquid organic compounds like 1-Octanethiol.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pure compounds, this is a sharp, characteristic temperature.

Methodology: Capillary Method (Thiele Tube or Aluminum Block)

Sample Preparation: A small amount of 1-Octanethiol is placed in a fusion tube. A capillary

tube, sealed at one end, is inverted and placed into the fusion tube containing the liquid.[2]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a

heating bath, such as a Thiele tube filled with mineral oil or an aluminum heating block.[2]

[13] The thermometer bulb and the fusion tube should be at the same level.[2]

Heating and Observation: The apparatus is heated slowly and uniformly.[2] As the

temperature rises, air trapped in the capillary tube will slowly bubble out. At the boiling point,

a rapid and continuous stream of bubbles will emerge from the open end of the capillary

tube.[2] The temperature at which this occurs is recorded.

Confirmation: The heat source is removed, and the apparatus is allowed to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is also recorded. The

average of these two temperatures is taken as the boiling point.

Melting Point Determination
The melting point is the temperature at which a solid transitions into a liquid at atmospheric

pressure. For pure crystalline solids, this occurs over a narrow range. Since 1-Octanethiol has

a melting point of -49 °C, a low-temperature apparatus is required.

Methodology: Capillary Method with Low-Temperature Bath

Sample Preparation: A small amount of solidified 1-Octanethiol is introduced into a capillary

tube.
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Apparatus Setup: The capillary tube is attached to a low-temperature thermometer and

placed in a cooling bath (e.g., an ethanol/dry ice bath). The apparatus is designed to allow

for slow, controlled warming.

Cooling and Observation: The sample is first frozen by immersing the apparatus in the

cooling bath. The bath is then allowed to warm slowly.

Melting Range: The temperature at which the first signs of melting are observed and the

temperature at which the last crystal disappears are recorded. This range is reported as the

melting point.

Density Determination
Density is the mass of a substance per unit volume. It is temperature-dependent.

Methodology: Pycnometer Method

Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask of a known

volume) is weighed accurately.

Mass of Pycnometer with Sample: The pycnometer is filled with 1-Octanethiol, ensuring no

air bubbles are present, and weighed again.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density (e.g., deionized water) at the same temperature, and weighed. The volume

of the pycnometer is calculated from the mass and known density of the reference liquid.

Calculation: The density of 1-Octanethiol is calculated by dividing the mass of the thiol

(mass of filled pycnometer minus mass of empty pycnometer) by the determined volume of

the pycnometer.

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is dependent on temperature and the wavelength

of light.

Methodology: Abbe Refractometer
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Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index.[14]

Sample Application: A few drops of 1-Octanethiol are placed on the prism of the

refractometer.[14]

Measurement: The prisms are closed, and the instrument is adjusted until the boundary line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-sensitive.[14]

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[15][16]

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus: A closed-cup flash point tester consists of a sample cup with a lid that can be

sealed. The lid has ports for a thermometer, a stirrer, and an ignition source.[16]

Procedure: The sample cup is filled with 1-Octanethiol to a specified level. The lid is closed,

and the sample is heated at a slow, constant rate while being stirred.[17]

Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor

space above the liquid.

Flash Point: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors to ignite with a brief flash.[17]

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a liquid chemical substance like 1-Octanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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